3-(dimethylamino)-N-(3-hydroxy-3-(thiophen-3-yl)propyl)benzamide

• IUPAC Name: 3-(dimethylamino)-N-(3-hydroxy-3-thiophen-3-ylpropyl)benzamide
• InChI: InChI=1S/C16H20N2O2S/c1-18(2)14-5-3-4-12(10-14)16(20)17-8-6-15(19)13-7-9-21-11-13/h3-5,7,9-11,15,19H,6,8H2,1-2H3,(H,17,20)
• InChI Key: HEYCYSUSWNBRPQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)NCCC(C2=CSC=C2)O
• Molecular Formula: C16H20N2O2S
• Molecular Weight: 304.4 g/mol

Description

3-(dimethylamino)-N-(3-hydroxy-3-(thiophen-3-yl)propyl)benzamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the benzamide family and has been extensively studied for its unique properties.

Scientific Research Applications

Heterocyclic Chemistry and Synthetic Applications

Research on related chemical structures demonstrates the compound's involvement in heterocyclic chemistry and synthesis. For instance, studies on the reactivity of dimethylamino-azirines with NH-acidic heterocycles have led to the formation of thiourea derivatives and thiohydantoin, suggesting a method for generating structurally diverse libraries through ring closure and alkylation reactions (Ametamey & Heimgartner, 1990). This provides a pathway for creating a wide range of compounds for further pharmacological or material science applications.

Corrosion Inhibition

Compounds with dimethylamino groups have been studied for their corrosion inhibiting effects on metals, demonstrating significant potential in industrial applications. For example, benzothiazole derivatives were found to offer extra stability and higher inhibition efficiencies against steel corrosion, which could be adsorbed onto surfaces by both physical and chemical means (Hu et al., 2016). This indicates the potential use of similar compounds in protecting metals from corrosion.

Molecular Diversity and Bioactivity

The compound's framework is used in generating molecular diversity for potential bioactive applications. The synthesis of structurally diverse libraries from compounds like 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride through different types of alkylation and ring closure reactions highlights the utility in creating a broad range of compounds that could be screened for various biological activities (Roman, 2013).

Enaminone Complexes: Bioactivity

Enaminones derived from compounds containing the dimethylamino group have been synthesized and their bioactivity against bacteria and fungi assessed. This suggests the potential of such compounds in developing new antimicrobial agents, highlighting the importance of structural diversity in drug discovery processes (Jeragh & Elassar, 2015).